Cas no 2679941-65-0 (2-[(2R)-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indol-2-yl]acetic acid)

• Product Name: 2-[(2R)-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indol-2-yl]acetic acid
• CAS No: 2679941-65-0
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5923408
• PubChem ID: 165916444
• Update Time: 2025-06-29

2-[(2R)-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indol-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2R)-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indol-2-yl]acetic acid
• 2679941-65-0
• EN300-28283840

• Inchi： 1S/C12H10F3NO3/c13-12(14,15)11(19)16-8(6-10(17)18)5-7-3-1-2-4-9(7)16/h1-4,8H,5-6H2,(H,17,18)/t8-/m1/s1
• InChI Key： NZDSZIBVXILTMW-MRVPVSSYSA-N
• SMILES： FC(C(N1C2C=CC=CC=2C[C@@H]1CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 273.06127767g/mol
• Monoisotopic Mass: 273.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[(2R)-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indol-2-yl]acetic acid

2-[(2R)-1-(2,2,2-Trifluoroacetyl)-2,3-dihydro-1H-indol-2-yl]acetic Acid

Introduction to 2-[(2R)-1-(2,2,2-Trifluoroacetyl)-2,3-dihydro-1H-indol-2-yl]Acetic Acid

CAS No. 2679941-65-0 is a unique organic compound with the chemical name 2-[(2R)-1-(trifluoroacetyl)-indolinyl]acetic acid. This compound belongs to the class of indole derivatives, which are widely studied for their potential in pharmaceutical applications. The molecule features a trifluoroacetyl group attached to an indoline ring, along with an acetic acid moiety, making it a promising candidate for various biochemical studies and drug development.

Chemical Structure and Synthesis

The structure of CAS No. 2679941-65-0 is characterized by its indoline core, which is a partially hydrogenated indole. The (R)-configuration at the second position of the indoline ring introduces stereochemical complexity, which is crucial for its biological activity. The trifluoroacetyl group (CF3CO-) is attached to the nitrogen atom of the indoline ring, while the acetic acid group (-CH₂COOH) is connected to the second carbon of the indoline. This combination of functional groups provides a versatile platform for exploring its interactions with biological systems.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic acyl substitution, reductive amination, and stereo-selective synthesis. Recent advancements in asymmetric catalysis have enabled the efficient construction of the chiral center at the indoline ring, ensuring high enantiomeric purity. Researchers have also explored alternative synthetic pathways to improve yield and scalability for potential large-scale production.

Biological Activity and Applications

Recent studies have highlighted the potential of CAS No. 2679941-65-0 as a modulator of various cellular pathways. The compound has shown promise in inhibiting enzymes associated with neurodegenerative diseases, such as beta-secretase (BACE1) and gamma-secretase, which are key players in Alzheimer's disease pathogenesis. Its ability to cross the blood-brain barrier (BBB) makes it a valuable tool in neuropharmacology.

In addition to its enzymatic inhibition properties, this compound has demonstrated anti-inflammatory effects by modulating cytokine production in immune cells. Preclinical studies suggest that it may be effective in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The trifluoroacetyl group contributes significantly to its pharmacokinetic profile, enhancing both solubility and bioavailability.

Recent Research Findings and Innovations

Emerging research has focused on optimizing the pharmacodynamic properties of CAS No. 2679941-65-0 through structural modifications. Scientists have explored substituent effects on the indoline ring and acetic acid side chain to enhance selectivity and reduce off-target effects. For instance, replacing the trifluoroacetyl group with other fluorinated acyl groups has shown improved potency in certain assays.

Another area of active investigation is its role in epigenetic regulation. Studies indicate that this compound may influence histone acetylation patterns, potentially offering new avenues for cancer therapy by targeting chromatin-modifying enzymes such as histone deacetylases (HDACs). Collaborative efforts between medicinal chemists and biologists are ongoing to refine its molecular design for better therapeutic outcomes.

Conclusion and Future Directions

With its unique chemical structure and diverse biological activities, CAS No. 2679941-65-0 stands as a significant molecule in contemporary drug discovery research. Its ability to modulate multiple therapeutic targets positions it as a versatile lead compound for developing treatments against neurodegenerative diseases, inflammation, and cancer.

Ongoing research aims to further elucidate its mechanism of action at molecular levels while exploring novel synthetic strategies for cost-effective production. As advancements in computational chemistry and high-throughput screening continue to accelerate drug discovery pipelines, compounds like this one hold immense potential for translating into clinical applications.